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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-2-one

Cat. No.: B1215724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethylpyrrolidin-2-one (NEP), a polar aprotic solvent, is increasingly recognized for its

versatile applications in organic synthesis. With its high boiling point, excellent thermal and

chemical stability, and ability to dissolve a wide range of organic and inorganic compounds,

NEP serves as a valuable reaction medium and chemical intermediate.[1][2][3] Its properties

often lead to enhanced reaction rates and improved yields in various transformations,

positioning it as a viable alternative to other polar aprotic solvents like N-methyl-2-pyrrolidone

(NMP) and dimethylformamide (DMF).[4] These application notes provide an overview of the

utility of 1-Ethylpyrrolidin-2-one in key organic reactions, complete with detailed experimental

protocols and quantitative data.

Physicochemical Properties of 1-Ethylpyrrolidin-2-
one
A comprehensive understanding of the physical and chemical properties of 1-Ethylpyrrolidin-
2-one is crucial for its effective application in organic synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1215724?utm_src=pdf-interest
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://nrochemistry.com/stille-coupling/
https://en.wikipedia.org/wiki/Rosenmund%E2%80%93von_Braun_reaction
https://pubchem.ncbi.nlm.nih.gov/compound/N-ethyl-2-pyrrolidone
https://en.wikipedia.org/wiki/Sonogashira_coupling
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/product/b1215724?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2687-91-4 [3]

Molecular Formula C₆H₁₁NO [3]

Molecular Weight 113.16 g/mol [3]

Boiling Point 212 °C [5]

Melting Point -75 °C [5]

Density 0.992 g/mL at 25 °C [5]

Flash Point 91 °C [5]

Solubility
Miscible with water and most

organic solvents.
[4]

Applications in Organic Synthesis
1-Ethylpyrrolidin-2-one finds utility in a variety of organic reactions, including, but not limited

to, substitution reactions, cross-coupling reactions, and condensation reactions.

Rosenmund-von Braun Reaction
The Rosenmund-von Braun reaction is a classic method for the synthesis of aryl nitriles from

aryl halides using copper(I) cyanide. The use of 1-Ethylpyrrolidin-2-one as a solvent in this

reaction has been shown to improve yields and shorten reaction times by ensuring a

homogeneous reaction mixture.[6]

General Reaction Scheme:
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Caption: Rosenmund-von Braun Reaction Workflow.

Experimental Protocol: Synthesis of an Aryl Nitrile

Materials:

Aryl halide (1.0 eq)

Copper(I) cyanide (1.2 eq)

1-Ethylpyrrolidin-2-one (NEP)

Procedure:

To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser,

add the aryl halide and copper(I) cyanide.

Add a sufficient amount of 1-Ethylpyrrolidin-2-one to dissolve the reactants and form a

stirrable suspension.
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Heat the reaction mixture to a temperature between 150-200 °C.[7] The exact temperature

may need to be optimized depending on the reactivity of the aryl halide.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into a solution of ferric chloride and hydrochloric acid to decompose the

copper cyanide complex.

Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

Wash the combined organic layers with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or recrystallization to afford the

desired aryl nitrile.

Aryl Halide
Temperature
(°C)

Time (h) Yield (%) Reference

Aryl Bromide 120 18 85 [8]

Aryl Iodide 120 12 92 [8]

Ullmann Condensation
The Ullmann condensation is a copper-catalyzed reaction for the formation of C-O, C-N, and C-

S bonds.[9] High-boiling polar solvents like N-methylpyrrolidone are traditionally used.[9] Given

its similar properties, 1-Ethylpyrrolidin-2-one can serve as an effective solvent in these

reactions, particularly at the elevated temperatures often required.[9]

General Reaction Scheme:
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Caption: Ullmann Condensation Workflow.

Experimental Protocol: Synthesis of a Diaryl Ether

Materials:

Aryl halide (1.0 eq)

Phenol (1.2 eq)

Copper catalyst (e.g., CuI, 10 mol%)

Base (e.g., K₂CO₃, 2.0 eq)
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1-Ethylpyrrolidin-2-one (NEP)

Procedure:

In a sealable reaction vessel, combine the aryl halide, phenol, copper catalyst, and base.

Add 1-Ethylpyrrolidin-2-one as the solvent.

Seal the vessel and heat the mixture to a high temperature (typically >150 °C).

Stir the reaction until the starting material is consumed, as indicated by TLC or GC

analysis.

Cool the reaction to room temperature and dilute with a suitable organic solvent.

Filter the mixture to remove insoluble inorganic salts.

Wash the filtrate with aqueous ammonium chloride solution to remove residual copper.

Separate the organic layer, wash with water and brine, and dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure and purify the product by column

chromatography.

Aryl Halide Nucleophile Catalyst Base
Temperatur
e (°C)

Yield (%)

4-

Chloronitrobe

nzene

Phenol Cu KOH >210 High

2-

Chlorobenzoi

c acid

Aniline
CuI/phenanth

roline
KOH High High

Note: While the references describe the general conditions for Ullmann reactions, specific

examples using NEP as the solvent were not found in the provided search results. The protocol
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is a general adaptation.

Cross-Coupling Reactions (Suzuki, Heck, Stille,
Sonogashira)
Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-

carbon bonds. Polar aprotic solvents are often employed in these transformations. While

specific protocols detailing the use of 1-Ethylpyrrolidin-2-one are not abundant in the

literature, its properties suggest it could be a suitable solvent for these reactions, particularly for

substrates with poor solubility in other common solvents.

General Workflow for a Cross-Coupling Reaction:

Aryl/Vinyl Halide or Triflate
+

Coupling Partner

Reaction Mixture
(Heated)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Ligand (optional)

Base

1-Ethylpyrrolidin-2-one

Aqueous Workup
&

Extraction

Purification
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Caption: General Cross-Coupling Reaction Workflow.

Representative Experimental Conditions for Cross-Coupling Reactions:
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Reaction
Coupling
Partners

Catalyst
System

Base Solvent

Suzuki

Aryl/Vinyl Halide

+ Organoboron

Reagent

Pd Catalyst
Base (e.g.,

K₂CO₃, Cs₂CO₃)

Polar Aprotic

Solvent

Heck
Aryl/Vinyl Halide

+ Alkene
Pd Catalyst Base (e.g., Et₃N)

Polar Aprotic

Solvent

Stille

Aryl/Vinyl Halide

+

Organostannane

Pd Catalyst -
Polar Aprotic

Solvent

Sonogashira

Aryl/Vinyl Halide

+ Terminal

Alkyne

Pd Catalyst,

Cu(I) cocatalyst

Amine Base

(e.g., Et₃N)

Polar Aprotic

Solvent

Note: The table provides general conditions. Researchers should optimize these for their

specific substrates when considering 1-Ethylpyrrolidin-2-one as the solvent.

Conclusion
1-Ethylpyrrolidin-2-one is a promising solvent and intermediate in organic synthesis. Its

favorable physicochemical properties can lead to improved reaction outcomes in various

transformations. While detailed, published protocols specifically employing NEP are still

emerging, its similarity to other polar aprotic solvents suggests its broad applicability. The

provided protocols offer a starting point for researchers to explore the use of 1-Ethylpyrrolidin-
2-one in their synthetic endeavors, with the potential for developing more efficient and robust

chemical processes. Further research into the application of NEP in a wider range of organic

reactions is warranted to fully realize its potential in both academic and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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